Cas no 32494-23-8 (2,6-diphenyl-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,3,5,7(2H,6H)-tetrone)

• Product Name: 2,6-diphenyl-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,3,5,7(2H,6H)-tetrone
• CAS No: 32494-23-8
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 916984
• PubChem ID: 325665
• Update Time: 2025-04-19

2,6-diphenyl-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,3,5,7(2H,6H)-tetrone Chemical and Physical Properties

Names and Identifiers

• 2,6-diphenyl-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,3,5,7(2H,6H)-tetrone
• 2,6-diphenyl-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,3,5,7-tetrone
• 2,6-Diphenyl-1H,5H-(1,2,4)triazolo(1,2-a)(1,2,4)triazole-1,3,5,7(2H,6H)-tetrone
• UNII-DK6J463V3X
• DTXSID20186219
• NSC 294758
• NSC-294758
• 1H,5H-(1,2,4)TRIAZOLO(1,2-A)(1,2,4)TRIAZOLE-1,3,5,7(2H,6H)-TETRONE, 2,6-DIPHENYL-
• 32494-23-8
• N,N'-Diphenyl-hydrazinetetracarboxylic 1,2:1,2-diimide
• NSC294758
• DK6J463V3X

• Inchi： 1S/C16H10N4O4/c21-13-17(11-7-3-1-4-8-11)14(22)20-16(24)18(15(23)19(13)20)12-9-5-2-6-10-12/h1-10H
• InChI Key： JUNJLWPWKDPNEW-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N2C(N(C3C=CC=CC=3)C(N21)=O)=O)=O

Computed Properties

• Exact Mass: 322.0703
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.24